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Compound of Interest

Compound Name:
4-Chlorophenylalaninol

Hydrochloride

CAS No.: 1379971-06-8

Cat. No.: B1455326

Get Quote

Executive Summary
4-Chlorophenylalaninol Hydrochloride (specifically the (S)-enantiomer) has emerged as a

critical chiral building block in the synthesis of next-generation kinase inhibitors and antitumor

agents, most notably Capasitinib. Unlike its parent amino acid (4-chlorophenylalanine), which is

widely known as a serotonin biosynthesis inhibitor, the amino-alcohol derivative serves

primarily as a structural scaffold, imparting specific steric and electronic properties to the

pharmacophore.

For drug development professionals, the sourcing challenge lies not in availability, but in

stereochemical integrity. The market is flooded with racemic mixtures and variable salt forms.

This guide provides a technical roadmap for identifying high-fidelity suppliers, validating

enantiomeric excess (ee), and integrating this reagent into GMP-compliant workflows.
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To ensure reproducibility in medicinal chemistry campaigns, the material must meet rigorous

physicochemical standards. The following table consolidates the core data for the (S)-isomer,

the most common target for pharmaceutical applications.

Table 1: Physicochemical Profile[1][2]
Property Specification Notes

Chemical Name

(S)-2-Amino-3-(4-

chlorophenyl)propan-1-ol

Hydrochloride

Primary Target

CAS (Free Base) 886061-26-3 Most common catalog identifier

CAS (HCl Salt) 1956434-75-5 Often custom manufactured

CAS (Racemic) 35373-63-8 Avoid for asymmetric synthesis

Molecular Formula C₉H₁₃Cl₂NO (HCl salt) MW: 222.11 g/mol

Appearance
White to off-white crystalline

powder
Yellowing indicates oxidation

Melting Point
200–205°C (HCl salt); 53–

56°C (Free Base)
Sharp endotherm required

Chiral Purity (ee) ≥ 98.5% Critical Parameter

Solubility Water, Methanol, DMSO Insoluble in non-polar solvents

Commercial Sourcing Landscape
The supply chain for 4-Chlorophenylalaninol is bifurcated into "Catalog" (Gram-scale) and

"Process" (Kilogram-scale) suppliers.

Tier 1: Validated Catalog Suppliers (R&D Scale)
Best for: Medicinal chemistry hit-to-lead, reference standards.

Sigma-Aldrich (Merck): High reliability for analytical standards. Offers both racemic and chiral

forms.
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Thermo Scientific (Alfa Aesar/Acros): Strong inventory of the racemic precursor and free

base forms.

BLD Pharm: Excellent availability of the specific (S)-886061-26-3 isomer with robust COAs.

Tier 2: Bulk & Custom Synthesis (Process Scale)
Best for: GLP tox batches, GMP manufacturing.

Enamine: Key supplier for building blocks with verified stereochemistry.

SynQuest Laboratories: US-based, capable of custom salt formation (converting free base to

HCl).

Hefei Home Sunshine Pharma: Specialized in the 4-chloro series intermediates for

Capasitinib.

Supply Chain Risk Assessment
Stereochemical Drift: Lower-tier suppliers often supply material with 90-95% ee, which can

lead to inseparable diastereomers in downstream coupling.

Salt Stoichiometry: Ensure the Certificate of Analysis (CoA) specifies whether the material is

a mono- or di-hydrochloride, as this alters the molecular weight calculation for stoichiometry.

The Self-Validating System: Quality Assurance
Protocols
Do not rely solely on the vendor's CoA. Upon receipt, every batch must pass the following

"Self-Validating System" to ensure it does not compromise months of research.

A. Identity Verification (¹H-NMR)
Solvent: DMSO-d₆

Diagnostic Signals:

δ 7.3–7.4 ppm (4H, m): Characteristic para-substituted aromatic system (AA'BB' pattern).
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δ 5.2 ppm (1H, t): Hydroxyl proton (exchangeable).

δ 3.4–3.6 ppm (2H, m): Diastereotopic protons of the -CH₂OH group.

Logic: If the aromatic region shows complex splitting beyond a pseudo-doublet, suspect

meta-chloro contamination.

B. Enantiomeric Excess Determination (Chiral HPLC)
Standard reverse-phase HPLC cannot distinguish enantiomers. Use the following method:

Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV @ 220 nm.

Success Criteria: The minor enantiomer ((R)-isomer) should constitute < 1.0% of the area

under the curve (AUC).

Synthetic Utility & Pathway Visualization
Understanding how the supplier manufactures the compound helps predict impurities. The

standard industrial route involves the reduction of (S)-4-chlorophenylalanine.
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(Esterification) (S)-4-Chlorophenylalaninol

(Target)

NaBH4 / I2
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(Reduction) HCl Salt FormationHCl (g) in Dioxane

Click to download full resolution via product page

Figure 1: Standard industrial synthesis pathway. Note that the reduction step (NaBH4/I2) is

prone to racemization if temperature is not strictly controlled, necessitating the Chiral HPLC

check.
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Use this logic flow to select the appropriate grade of material for your development stage.
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(Chiral HPLC + NMR)

Fail (Return)

Release for Synthesis

Pass
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Figure 2: Strategic sourcing decision tree ensuring quality control gates are respected

regardless of the supplier tier.
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Chlorophenylalaninol Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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chlorophenylalaninol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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